2-(2-chloro-6-fluorobenzoyl)-1,2,3,4-tetrahydroisoquinoline
Overview
Description
Synthesis Analysis
Synthesis of isoquinoline derivatives often involves cycloaddition reactions, as demonstrated in studies where isoquinolinium salts react with various reagents to form complex structures, including tetrahydroisoquinoline derivatives through efficient and diastereoselective procedures (Fang & Yan, 2013). Another synthesis route involves the intramolecular Heck reaction, facilitating the formation of tetrahydrobenzo[b][1,6]naphthyridines from related precursors in a sequential one-pot process, highlighting the versatility in synthesizing related isoquinoline scaffolds (Reddy et al., 2018).
Molecular Structure Analysis
The molecular structure of isoquinoline derivatives, including those similar to the compound , is often elucidated using crystallographic analysis. For instance, studies have detailed the crystalline structures of isomeric compounds involving isoquinoline, highlighting the significance of hydrogen bonding and molecular orientation in determining the overall structure (Gotoh & Ishida, 2015).
Chemical Reactions and Properties
Isoquinoline derivatives are involved in a myriad of chemical reactions, demonstrating a range of properties. Copper-catalyzed reactions, for instance, facilitate the formation of C(sp3)-S and C(sp2)-S bonds, leading to the synthesis of isoquinoline-fused 1,3-benzothiazine scaffolds (Dang et al., 2017). Additionally, gold(I)-catalyzed cycloadditions enable the synthesis of 3,4-dihydrobenzo[f]isoquinolin-1(2H)-ones, further illustrating the chemical versatility of these compounds (Zhong et al., 2020).
Safety and Hazards
properties
IUPAC Name |
(2-chloro-6-fluorophenyl)-(3,4-dihydro-1H-isoquinolin-2-yl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClFNO/c17-13-6-3-7-14(18)15(13)16(20)19-9-8-11-4-1-2-5-12(11)10-19/h1-7H,8-10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WINPMACJKWGLEA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)C(=O)C3=C(C=CC=C3Cl)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClFNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-chloro-6-fluorophenyl)(3,4-dihydroisoquinolin-2(1H)-yl)methanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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